Cas no 52493-36-4 (Acetamide,2-cyano-N-(1-methylpropyl)-)
52493-36-4 structure
Product Name:Acetamide,2-cyano-N-(1-methylpropyl)-
CAS No:52493-36-4
MF:C7H12N2O
MW:140.182981491089
CID:371393
PubChem ID:103651
Update Time:2025-04-19
Acetamide,2-cyano-N-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-cyano-N-(1-methylpropyl)-
- 2-cyano-N-(1-methylpropyl)acetamide
- N-butan-2-yl-2-cyanoacetamide
- N-SEC-BUTYL-2-CYANO-ACETAMIDE
- N-(butan-2-yl)-2-cyanoacetamide
- 52493-36-4
- N-(Butan-2-yl)-2-cyanoethanimidic acid
- n-(sec-butyl)-2-cyanoacetamide
- AKOS000153343
- SCHEMBL6317467
- NS00057601
- DTXSID00966930
- AKOS024151879
- EINECS 257-961-6
-
- MDL: MFCD03393936
- Inchi: 1S/C7H12N2O/c1-3-6(2)9-7(10)4-5-8/h6H,3-4H2,1-2H3,(H,9,10)
- InChI Key: RUUYCRFHVMJFJC-UHFFFAOYSA-N
- SMILES: O=C(CC#N)NC(C)CC
Computed Properties
- Exact Mass: 140.09506
- Monoisotopic Mass: 140.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 0.974
- Boiling Point: 316°C at 760 mmHg
- Flash Point: 144.9°C
- Refractive Index: 1.441
- PSA: 52.89
Acetamide,2-cyano-N-(1-methylpropyl)- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
52493-36-4 (Acetamide,2-cyano-N-(1-methylpropyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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